![molecular formula C17H29N3O5 B1397947 (S)-1-((S)-2-amino-3,3-dimethylbutanoyl)-N-((2R,3S)-2-ethoxy-5-oxotetrahydrofuran-3-yl)pyrrolidine-2-carboxamide CAS No. 865839-06-1](/img/structure/B1397947.png)
(S)-1-((S)-2-amino-3,3-dimethylbutanoyl)-N-((2R,3S)-2-ethoxy-5-oxotetrahydrofuran-3-yl)pyrrolidine-2-carboxamide
Overview
Description
(S)-1-((S)-2-amino-3,3-dimethylbutanoyl)-N-((2R,3S)-2-ethoxy-5-oxotetrahydrofuran-3-yl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C17H29N3O5 and its molecular weight is 355.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure Analysis
The crystal structure of compounds related to (S)-1-((S)-2-amino-3,3-dimethylbutanoyl)-N-((2R,3S)-2-ethoxy-5-oxotetrahydrofuran-3-yl)pyrrolidine-2-carboxamide has been studied. In a study by Gelbrich et al. (2013), the crystal structure of a related compound was analyzed, showing distinct molecule conformations and three-point N-H···O hydrogen-bond connections forming helical chains (Gelbrich, Kahlenberg, Langes, & Griesser, 2013).
Synthesis of Novel Compounds
Kumar and Mashelker (2007) explored the synthesis of novel heterocyclic compounds, which include a moiety similar to the chemical . These compounds were expected to demonstrate better hypertensive activity (Kumar & Mashelker, 2007).
Potent Anti-Inflammatory Action
Wannamaker et al. (2007) investigated a derivative of this compound as an orally available selective interleukin-converting enzyme/caspase-1 inhibitor. It exhibited potent anti-inflammatory action and was effective in models of rheumatoid arthritis and skin inflammation (Wannamaker et al., 2007).
Improved Stability in Thrombin Inhibitors
Chobanian et al. (2015) studied the modification of similar compounds for the development of novel, low molecular weight thrombin inhibitors. These modifications led to improved chemical stability and pharmacokinetic properties (Chobanian et al., 2015).
Biological Activity in Novel Compounds
Khalifa et al. (2015) synthesized novel heterocyclic compounds, including derivatives similar to the specified chemical. These compounds exhibited high efficiency based on in vitro screening for antioxidant, antitumor, and antimicrobial activity (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).
Properties
IUPAC Name |
(2S)-1-[(2S)-2-amino-3,3-dimethylbutanoyl]-N-[(2R,3S)-2-ethoxy-5-oxooxolan-3-yl]pyrrolidine-2-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H29N3O5/c1-5-24-16-10(9-12(21)25-16)19-14(22)11-7-6-8-20(11)15(23)13(18)17(2,3)4/h10-11,13,16H,5-9,18H2,1-4H3,(H,19,22)/t10-,11-,13+,16+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGLLCGABBJVUBG-GKSGUAPZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1C(CC(=O)O1)NC(=O)C2CCCN2C(=O)C(C(C)(C)C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO[C@H]1[C@H](CC(=O)O1)NC(=O)[C@@H]2CCCN2C(=O)[C@H](C(C)(C)C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H29N3O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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